
Technical Guide: Physical Properties of 1-
Bromo-2-(trifluoromethoxy)benzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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(trifluoromethoxy)benzene

Cat. No.: B1272820 Get Quote

Introduction
1-Bromo-2-(trifluoromethoxy)benzene (CAS No. 64115-88-4) is a fluorinated organic

compound of significant interest in medicinal chemistry and materials science. Its utility as a

synthetic intermediate stems from the presence of both a bromine atom, which allows for

various cross-coupling reactions, and a trifluoromethoxy group, which can enhance properties

such as metabolic stability, lipophilicity, and binding affinity of target molecules.[1] This guide

provides a detailed overview of the core physical properties of 1-Bromo-2-
(trifluoromethoxy)benzene, presenting quantitative data, general experimental

methodologies, and a summary of its key characteristics.

Core Physical and Chemical Properties
The physical characteristics of 1-Bromo-2-(trifluoromethoxy)benzene define its behavior in

chemical processes and are crucial for handling, reaction setup, and purification. The

compound is typically a colorless to light yellow, clear liquid at room temperature.[2]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 1-Bromo-2-
(trifluoromethoxy)benzene. Data has been compiled from various chemical suppliers and

databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1272820?utm_src=pdf-interest
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.chemimpex.com/products/46312
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-1-bromomethyl-2-trifluoromethylbenzene-properties-and-applications
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.benchchem.com/product/b1272820?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₇H₄BrF₃O

Molecular Weight 241.01 g/mol

Boiling Point 158-160 °C (lit.)

54-56 °C at 15 mmHg [3]

Density 1.62 g/mL at 25 °C (lit.)

1.64 g/mL at 20 °C [4]

Refractive Index n20/D 1.464 (lit.)

Flash Point 60 °C (140 °F) - closed cup [4]

Purity ≥97%

Appearance
Colorless to light yellow clear

liquid
[4]

Experimental Protocols for Property Determination
While specific experimental protocols from primary literature for 1-Bromo-2-
(trifluoromethoxy)benzene are not readily available in public databases, the physical

properties listed above are determined using standard, well-established laboratory techniques.

A general overview of these methods is provided below.

Boiling Point
The boiling point is typically determined by distillation at a specific pressure. For sub-

atmospheric pressures, a vacuum distillation apparatus is used, and the temperature is

recorded when the liquid and vapor phases are in equilibrium. The value is often reported with

the corresponding pressure (e.g., 54-56 °C at 15 mmHg).[3]

Density
Density is measured by determining the mass of a known volume of the substance. A

pycnometer, a flask with a specific, calibrated volume, is commonly used. The pycnometer is
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weighed empty, then filled with the liquid and weighed again at a controlled temperature (e.g.,

20 °C or 25 °C).

Refractive Index
The refractive index, a measure of how light propagates through the substance, is determined

using a refractometer. A small sample of the liquid is placed on the prism of the instrument. The

measurement is typically performed at a standard temperature (20 °C) using the D-line of a

sodium lamp (n20/D).

Flash Point
The flash point is the lowest temperature at which the liquid's vapors will ignite in the presence

of an ignition source. The closed-cup method, where the apparatus is sealed to prevent vapor

loss, provides a more precise and lower value than an open-cup method.[4]

Visualization of Key Properties
The following diagram illustrates the relationship between the compound's identity and its

fundamental physical properties.

Chemical Identity

Physical Properties

1-Bromo-2-(trifluoromethoxy)benzene
CAS: 64115-88-4

C₇H₄BrF₃O
MW: 241.01 g/mol

Boiling Point
158-160 °C

determines

Density
~1.62 g/mL

determines

Refractive Index
~1.464

determines

Flash Point
60 °C

determines

Appearance
Colorless to Light Yellow Liquid

determines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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